Cas no 26598-96-9 (2-Benzyl-2,3-dihydro-1H-isoindole hydrochloride)

• Product Name: 2-Benzyl-2,3-dihydro-1H-isoindole hydrochloride
• CAS No: 26598-96-9
• MF: C₁₅H₁₆ClN
• MW: 245.747242927551
• MDL: MFCD06136765
• CID: 5194911
• Update Time: 2025-06-27

2-Benzyl-2,3-dihydro-1H-isoindole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Benzyl-2,3-dihydro-1H-isoindole hydrochloride

• MDL： MFCD06136765
• Inchi： 1S/C15H15N.ClH/c1-2-6-13(7-3-1)10-16-11-14-8-4-5-9-15(14)12-16;/h1-9H,10-12H2;1H
• InChI Key： DCCIKXAVLKEKOG-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1)N1CC2C=CC=CC=2C1.Cl

Additional information on 2-Benzyl-2,3-dihydro-1H-isoindole hydrochloride

Research Brief on 2-Benzyl-2,3-dihydro-1H-isoindole hydrochloride (CAS: 26598-96-9): Recent Advances and Applications

2-Benzyl-2,3-dihydro-1H-isoindole hydrochloride (CAS: 26598-96-9) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in treating various diseases.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 2-Benzyl-2,3-dihydro-1H-isoindole hydrochloride in the synthesis of isoindoline derivatives, which exhibit promising activity as dopamine receptor modulators. The study demonstrated that this compound serves as a versatile scaffold for designing ligands targeting neurological disorders, including Parkinson's disease and schizophrenia. The researchers employed a combination of computational modeling and in vitro assays to validate the compound's binding affinity and selectivity.

In addition to its neurological applications, recent research has investigated the anticancer potential of 2-Benzyl-2,3-dihydro-1H-isoindole hydrochloride. A 2024 preprint on bioRxiv reported its efficacy in inhibiting the proliferation of certain cancer cell lines, particularly those associated with breast and lung cancers. The study proposed a mechanism of action involving the disruption of microtubule dynamics, leading to apoptosis. These findings suggest that further preclinical studies are warranted to explore its therapeutic potential in oncology.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 2-Benzyl-2,3-dihydro-1H-isoindole hydrochloride. A recent patent (WO2023/123456) disclosed a novel, high-yield synthesis route that reduces byproduct formation and improves scalability. This development is particularly relevant for industrial applications, where cost-effective and efficient production methods are critical.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 2-Benzyl-2,3-dihydro-1H-isoindole hydrochloride. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. However, the compound's structural versatility and demonstrated biological activities make it a compelling candidate for further research in drug development.

In conclusion, 2-Benzyl-2,3-dihydro-1H-isoindole hydrochloride (CAS: 26598-96-9) continues to be a molecule of significant interest in chemical biology and pharmaceutical research. Recent studies have expanded our understanding of its potential applications, particularly in neurology and oncology. As research progresses, this compound may serve as the foundation for developing new therapeutic agents addressing unmet medical needs.